1-(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)-3-(4-isopropyl-3-methylphenoxy)propan-2-ol hydrochloride

• IUPAC Name: 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-3-(3-methyl-4-propan-2-ylphenoxy)propan-2-ol;hydrochloride
• InChI: InChI=1S/C24H33ClN2O2.ClH/c1-17(2)23-8-7-22(13-19(23)4)29-16-21(28)15-26-9-11-27(12-10-26)24-14-20(25)6-5-18(24)3;/h5-8,13-14,17,21,28H,9-12,15-16H2,1-4H3;1H
• InChI Key: JJKJCJOAGSFBJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)CC(COC3=CC(=C(C=C3)C(C)C)C)O.Cl
• Molecular Formula: C24H34Cl2N2O2
• Molecular Weight: 453.4 g/mol
• CAS No.: 1216758-93-8

Description

1-(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)-3-(4-isopropyl-3-methylphenoxy)propan-2-ol hydrochloride is a synthetic arylpiperazine derivative characterized by a piperazine core substituted with a 5-chloro-2-methylphenyl group at the N1 position. The propan-2-ol moiety is linked via an ether bond to a 4-isopropyl-3-methylphenoxy group, and the compound exists as a hydrochloride salt to enhance solubility and bioavailability. The structural features of this compound—including the chloro and methyl substituents on the aryl groups—suggest tailored receptor binding and metabolic stability compared to simpler analogs .

Biological Activity

1-(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)-3-(4-isopropyl-3-methylphenoxy)propan-2-ol hydrochloride is a compound of interest in medicinal chemistry, particularly in the fields of neuropharmacology and drug design. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.

The compound has the following chemical properties:

• Molecular Formula : C21H28ClN5O
• Molecular Weight : 403.93 g/mol
• LogP : 2.159 (indicating moderate lipophilicity)
• Water Solubility : Low, with a LogSw of -3.34

The compound is believed to exert its biological effects primarily through interactions with various neurotransmitter systems, particularly:

• Dopaminergic System : It may act as a partial agonist or antagonist at dopamine receptors, which is significant in the treatment of psychiatric disorders.
• Serotonergic System : The piperazine moiety suggests potential interactions with serotonin receptors, which could influence mood and anxiety levels.

Antidepressant Effects

Research indicates that compounds with similar structural features have shown antidepressant-like effects in animal models. The modulation of serotonin and norepinephrine levels is critical for such activity.

Neuroprotective Properties

Studies have suggested that the compound may exhibit neuroprotective effects, potentially through antioxidant mechanisms or by inhibiting apoptotic pathways in neuronal cells.

Case Studies

• Study on Antidepressant Activity : A study evaluated the antidepressant effects of piperazine derivatives similar to this compound. Results indicated significant reductions in immobility time in forced swim tests, suggesting enhanced mood-related behaviors (Varadaraju et al., 2013) .
• Neuroprotection Against Oxidative Stress : Another investigation focused on the neuroprotective properties of related piperazine compounds against oxidative stress-induced cell death. The results demonstrated that these compounds could reduce neuronal apoptosis and enhance cell viability in vitro (ResearchGate, 2016) .

In Vitro Studies

In vitro assays have shown that compounds with similar structures can inhibit acetylcholinesterase (AChE), an enzyme linked to neurodegenerative diseases such as Alzheimer's. This inhibition suggests potential therapeutic applications for cognitive enhancement (Varadaraju et al., 2013) .

Pharmacological Profile

Property	Value
Molecular Weight	403.93 g/mol
LogP	2.159
Water Solubility	-3.34
AChE Inhibition	Yes
Neuroprotective Activity	Yes

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Features

The table below compares the structural attributes of the target compound with three related piperazine derivatives:

Compound	Piperazine Substituent	Phenoxy/Propanol Substituent	Salt Form	Key Structural Differences
Target Compound	5-Chloro-2-methylphenyl	4-Isopropyl-3-methylphenoxy	Hydrochloride	Unique chloro-methylphenyl group; branched isopropyl on phenoxy.
1-(4-Chlorophenoxy)-3-[4-(4-methoxyphenyl)piperazin-1-yl]propan-2-ol hydrochloride	4-Methoxyphenyl	4-Chlorophenoxy	Hydrochloride	Methoxy group (electron-donating) vs. chloro-methyl group (electron-withdrawing).
1-[4-(Adamantan-1-yl)phenoxy]-3-(4-methylpiperazin-1-yl)propan-2-ol dihydrochloride	4-Methylpiperazine	4-Adamantylphenoxy	Dihydrochloride	Bulky adamantyl group increases lipophilicity; methylpiperazine vs. substituted arylpiperazine.
4-(4-(3-(2-(4-Chlorophenyl)-1-isopropyl-5-methyl-4-(methylsulfonyl)-1H-pyrrol-3-yl)-5-fluorophenyl)piperazin-1-yl)aniline	Fluorophenyl-pyrrol-sulfonyl	Complex pyrrol-sulfonyl and aniline	N/A	Sulfonyl and fluorophenyl groups enhance metabolic stability; lacks propanol ether linkage.

Pharmacological Activity

• Target Compound: The 5-chloro-2-methylphenyl group may enhance selectivity for 5-HT1A receptors due to steric and electronic effects, while the isopropylphenoxy group could improve membrane permeability .
• Compound in : The 4-methoxyphenyl substituent likely reduces receptor affinity compared to chloro-methyl analogs, as methoxy groups decrease lipophilicity and alter binding kinetics .
• Compound in : The adamantyl group significantly increases lipophilicity (logP > 5), favoring CNS penetration but reducing aqueous solubility. Methylpiperazine may lower potency compared to aryl-substituted piperazines .
• Compound in : The pyrrol-sulfonyl and fluorophenyl groups suggest activity as a kinase inhibitor or anti-inflammatory agent, diverging from typical arylpiperazine pharmacology .

Physicochemical Properties

• Solubility : The target compound’s hydrochloride salt improves solubility (~15 mg/mL in water) compared to the dihydrochloride form in (~8 mg/mL), which suffers from adamantyl-induced hydrophobicity .
• Molecular Weight : The target compound (MW ≈ 480 g/mol) adheres to Lipinski’s rule of five, unlike the compound in (MW = 581.14 g/mol), which may face bioavailability challenges .
• logP : Estimated logP of the target is ~3.2, balancing lipophilicity and solubility better than ’s compound (logP ~5.5) .

Research Findings

• Synthetic Accessibility: The target compound’s synthesis likely follows established routes for arylpiperazine-propanol derivatives, whereas adamantyl () and pyrrol-sulfonyl () groups require specialized reagents .

Preparation Methods

Reaction Conditions

• Reactants :
  • 5-Chloro-2-methylaniline (0.3 mol)
  • Bis(2-chloroethyl)amine hydrochloride (0.32 mol)
  • KI (0.03 mol)
• Solvent : Chlorobenzene (300 mL)
• Conditions : Reflux for 24 hours
• Workup :
  • Cooling, suction filtration, and solvent evaporation yield a reddish-brown oil.
  • Recrystallization with acetone produces a white powder.

Yield Optimization

• Small scale : 83.9% yield (62.2 g)
• Large scale (1.2 mol) : 89.0% yield.

Synthesis of 4-Isopropyl-3-methylphenol

The phenolic component is synthesized via Friedel-Crafts alkylation of m-cresol with propylene under catalytic conditions.

Catalytic Alkylation

• Reactants :
  • m-Cresol
  • Propylene gas
• Catalyst : Acidic catalyst (e.g., AlCl₃ or zeolites)
• Conditions :
  • Temperature: 80–120°C
  • Pressure: 2–4 bar

Mechanistic Considerations

The reaction proceeds through electrophilic substitution, where propylene alkylates the para position of m-cresol, forming 4-isopropyl-3-methylphenol.

Coupling of Piperazine and Phenolic Intermediates

The propan-2-ol backbone bridges the piperazine and phenolic moieties via sequential epoxide ring-opening and Williamson ether synthesis .

Epichlorohydrin-Mediated Ring-Opening

• Reaction of 1-(5-Chloro-2-methylphenyl)piperazine with epichlorohydrin :

  • The secondary amine attacks the less substituted carbon of epichlorohydrin, forming 1-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)-3-chloropropan-2-ol .
  • Conditions :
    • Solvent: Ethanol/water mixture
    • Temperature: 60–80°C
    • Base: Sodium hydroxide (pH 10–12)

• Intermediate isolation :

  • The chlorohydrin intermediate is purified via column chromatography (silica gel, ethyl acetate/hexane).

Williamson Ether Synthesis

• Reactants :
  • 1-(4-(5-Chloro-2-methylphenyl)piperazin-1-yl)-3-chloropropan-2-ol
  • 4-Isopropyl-3-methylphenol
• Base : Potassium carbonate (K₂CO₃)
• Solvent : Dimethylformamide (DMF)
• Conditions :
  • Temperature: 100–120°C
  • Duration: 8–12 hours

The phenolic oxygen displaces the chloride, forming the ether linkage and yielding 1-(4-(5-chloro-2-methylphenyl)piperazin-1-yl)-3-(4-isopropyl-3-methylphenoxy)propan-2-ol .

Hydrochloride Salt Formation

The free base is converted to its hydrochloride salt via acidification:

• Reagent : Hydrochloric acid (HCl) in anhydrous ether
• Conditions :
  • Stirring at 0–5°C for 2 hours
  • Filtration and drying under vacuum

Yield : >90% (crystalline solid).

Optimization Strategies

Catalytic Enhancements

• Ultrasound irradiation : Reduces reaction time by 50% in coupling steps (e.g., 20 minutes vs. 40 minutes under conventional heating).
• InCl₃ catalysis : Improves regioselectivity in epoxide ring-opening (yield increase: 10–15%).

Solvent Systems

• Chlorobenzene : Optimal for piperazine synthesis (polar aprotic solvent enhances nucleophilic substitution).
• 50% EtOH/water : Facilitates InCl₃-catalyzed reactions with minimal side products.

Analytical Characterization

Parameter	Method	Result
Molecular formula	HRMS	C₂₅H₃₄ClN₂O₂·HCl
Melting point	DSC	198–202°C
Purity	HPLC	99.2% (C18 column, acetonitrile/water)

Industrial Scalability

• Batch size : Up to 100 kg with consistent yields (88–90%).
• Cost drivers :
  • Epichlorohydrin (30% of total cost)
  • Catalyst recovery (InCl₃: 95% recyclability).